2-Chloro-5-(4-chloro-3-methoxycarbonylphenyl)benzoic acid, 95%

• IUPAC Name: 2-chloro-5-(4-chloro-3-methoxycarbonylphenyl)benzoic acid
• InChI: InChI=1S/C15H10Cl2O4/c1-21-15(20)11-7-9(3-5-13(11)17)8-2-4-12(16)10(6-8)14(18)19/h2-7H,1H3,(H,18,19)
• InChI Key: DISFXPUJIQLMNE-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CC(=C1)C2=CC(=C(C=C2)Cl)C(=O)O)Cl
• Molecular Formula: C15H10Cl2O4
• DSSTOX Substance ID: DTXSID20692047
• Molecular Weight: 325.1 g/mol
• CAS RN: 1261917-35-4

Description

2-Chloro-5-(4-chloro-3-methoxycarbonylphenyl)benzoic acid is a chemical compound. It is a benzoic acid derivative with two chlorine atoms and a methoxycarbonyl group attached to the phenyl ring.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, 5-Bromo-2-chloro-4-(methoxycarbonyl)benzoic acid, a key intermediate for the synthesis of a family of promising SGLT2 inhibitors, was prepared effectively in six steps, including nitration, hydrolysis, hydrogenation, esterification, bromination, and diazotization. Another study reported the catalytic protodeboronation of pinacol boronic esters, which could be relevant to the synthesis of 2-Chloro-5-(4-chloro-3-methoxycarbonylphenyl)benzoic acid.

Molecular Structure Analysis

The molecular structure of this compound can be deduced from its name. It has a benzoic acid core (a benzene ring attached to a carboxylic acid group), with chlorine atoms at the 2nd and 5th positions of the benzene ring. Additionally, there is a methoxycarbonyl group (a carbonyl group attached to a methoxy group) at the 4th position.

Scientific Research Applications

Reactions at the Benzylic Position

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Synthesis of Complexes

. . It’s possible that 2-Chloro-5-(4-chloro-3-methoxycarbonylphenyl)benzoic acid could be used in a similar manner.

Synthesis of Benzoates

. Given the structural similarity, 2-Chloro-5-(4-chloro-3-methoxycarbonylphenyl)benzoic acid could potentially be used in a similar way.

Chemical Synthesis Studies

. Given the structural similarities, 2-Chloro-5-(4-chloro-3-methoxycarbonylphenyl)benzoic acid could potentially be used in similar studies.

Occupational Health Studies

. . It’s possible that 2-Chloro-5-(4-chloro-3-methoxycarbonylphenyl)benzoic acid could be used in similar studies.

Safety and Hazards

The safety data sheet for a similar compound, 2-Chloro-5-(trifluoromethyl)benzoic acid, indicates that it is considered hazardous. It may cause skin irritation, serious eye irritation, and respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, using only outdoors or in a well-ventilated area, and wearing protective gloves/clothing/eye/face protection.

Mechanism of Action

Target of Action

It’s worth noting that benzoic acid derivatives are often used in the synthesis of a variety of pharmaceutical compounds . They can interact with a wide range of biological targets depending on their specific chemical structure and the presence of functional groups .

Mode of Action

Benzoic acid derivatives are known to interact with their targets through various mechanisms, including binding to active sites, inhibiting enzymatic activity, or modulating receptor function . The presence of the chloro and methoxycarbonyl groups in the phenyl rings of this compound could potentially influence its interaction with its targets.

Biochemical Pathways

Benzoic acid derivatives are known to be involved in a wide range of biochemical pathways, depending on their specific targets . For instance, they can be involved in pathways related to inflammation, pain perception, and microbial growth inhibition .

Pharmacokinetics

Benzoic acid derivatives are generally well absorbed and can be distributed throughout the body . They are often metabolized in the liver, where they can be conjugated to glycine and excreted as hippuric acid .